Cas no 123533-11-9 (Thymidine,3'-deoxy-3'-(formylamino)- (9CI))

Thymidine,3'-deoxy-3'-(formylamino)- (9CI) structure
123533-11-9 structure
Product Name:Thymidine,3'-deoxy-3'-(formylamino)- (9CI)
CAS No:123533-11-9
MF:C11H15N3O5
MW:269.253902673721
CID:155025
PubChem ID:452132
Update Time:2025-04-19

Thymidine,3'-deoxy-3'-(formylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-deoxy-3'-(formylamino)- (9CI)
    • N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]formamide
    • N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]formamide
    • DTXSID80154035
    • 3'-Deoxy-3'-formamido thymidine
    • 3'-Formamido dT
    • 123533-11-9
    • Inchi: 1S/C11H15N3O5/c1-6-3-14(11(18)13-10(6)17)9-2-7(12-5-16)8(4-15)19-9/h3,5,7-9,15H,2,4H2,1H3,(H,12,16)(H,13,17,18)/t7-,8+,9+/m0/s1
    • InChI Key: KYWJLEBKGOENJD-DJLDLDEBSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1CO)NC=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 269.10117059g/mol
  • Monoisotopic Mass: 269.10117059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 108Ų
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